Water is an oxygen hydride consisting of an oxygen atom that is covalently bonded to two hydrogen atoms It has a role as an amphiprotic solvent, a member of greenhouse gas, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an oxygen hydride, a mononuclear parent hydride and an inorganic hydroxy compound. It is a conjugate base of an oxonium. It is a conjugate acid of a hydroxide.
Water (chemical formula: H2O) is a transparent fluid which forms the world's streams, lakes, oceans and rain, and is the major constituent of the fluids of organisms. As a chemical compound, a water molecule contains one oxygen and two hydrogen atoms that are connected by covalent bonds. Water is a liquid at standard ambient temperature and pressure, but it often co-exists on Earth with its solid state, ice; and gaseous state, steam (water vapor).
Water is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Water is a natural product found in Maclura pomifera, Euonymus hamiltonianus, and other organisms with data available.
Water is h2O, a clear, colorless, odorless, tasteless liquid that freezes into ice below 0 degrees centigrade and boils above 100 degrees centigrade.
A clear, odorless, tasteless liquid that is essential for most animal and plant life and is an excellent solvent for many substances. The chemical formula is hydrogen oxide (H2O). (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
See also: Sterile water for injection (has subclass); Sterile water for irrigation (has subclass); Purified Water (has subclass) ... View More ...
Water
CAS No.: 7732-18-5
Cat. No.: VC0004647
Molecular Formula: H2O
Molecular Weight: 18.015 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 7732-18-5 |
|---|---|
| Molecular Formula | H2O |
| Molecular Weight | 18.015 g/mol |
| IUPAC Name | oxidane |
| Standard InChI | InChI=1S/H2O/h1H2 |
| Standard InChI Key | XLYOFNOQVPJJNP-UHFFFAOYSA-N |
| SMILES | O |
| Canonical SMILES | O |
| Boiling Point | 212 °F at 760 mmHg 99.974 °C |
| Colorform | Colorless liquid Liquid |
| Melting Point | 32 °F 0 °C |
Density Anomaly
-
Ice is less dense than liquid water because its molecules form a crystalline structure stabilized by hydrogen bonds. This allows ice to float, insulating aquatic ecosystems in cold climates .
Biological Importance
Water constitutes 60–70% of the human body and plays critical roles in physiology:
-
Transport Medium: Carries nutrients and waste products in blood and lymphatic fluids.
-
Thermoregulation: Maintains body temperature through sweating and evaporation.
-
Cellular Function: Participates in metabolic reactions as a reactant or product .
Additionally, water's cohesive and adhesive properties enable capillary action, essential for nutrient transport in plants .
Environmental Significance
Water is central to Earth's ecosystems:
-
Climate Regulation: Oceans act as heat reservoirs, influencing global weather patterns.
-
Hydrological Cycle: Water cycles through evaporation, condensation, precipitation, and runoff, sustaining ecosystems .
-
Habitability: The search for extraterrestrial life often focuses on finding water due to its role as a life-supporting medium .
Health Implications
Access to clean drinking water is vital for health:
-
Daily Requirement: Humans require about 1.5–2 liters of water per day for proper hydration .
-
Contaminants: Chemical pollutants in drinking water can lead to long-term health risks, emphasizing the need for rigorous monitoring and treatment systems .
| Contaminant Type | Example | Health Impact |
|---|---|---|
| Microbiological | Bacteria like E. coli | Causes gastrointestinal diseases . |
| Chemical | Heavy metals (e.g., lead) | Toxicity affecting organs over time . |
Research Insights
Recent studies have advanced our understanding of water:
-
Quantum Mechanics of Water:
-
Emerging Contaminants:
-
Water Security:
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume